Cas no 1361569-10-9 (6-Amino-2-1-(2-fluorophenyl)methyl-1H-pyrazolo3,4-bpyridin-3-yl-7,9-dihydro-8H-purin-8-one)

• Product name: 6-Amino-2-1-(2-fluorophenyl)methyl-1H-pyrazolo3,4-bpyridin-3-yl-7,9-dihydro-8H-purin-8-one
• CAS No: 1361569-10-9
• MF: C₁₈H₁₃FN₈O
• MW: 376.34722495079
• CID: 4697162

6-Amino-2-1-(2-fluorophenyl)methyl-1H-pyrazolo3,4-bpyridin-3-yl-7,9-dihydro-8H-purin-8-one Chemical and Physical Properties

Names and Identifiers

• Riociguat Impurity 13
• 6-Amino-2-[1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridin-3-yl]-7,9-dihydro-8H-purin-8-one
• 6-amino-2-[1-[(2-fluorophenyl)methyl]pyrazolo[3,4-b]pyridin-3-yl]-7,9-dihydropurin-8-one
• 6-Amino-2-[1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl]-7,9-dihydro-8H-purin-8-one
• 6-Amino-2-1-(2-fluorophenyl)methyl-1H-pyrazolo3,4-bpyridin-3-yl-7,9-dihydro-8H-purin-8-one

• Inchi： 1S/C18H13FN8O/c19-11-6-2-1-4-9(11)8-27-17-10(5-3-7-21-17)12(26-27)15-23-14(20)13-16(24-15)25-18(28)22-13/h1-7H,8H2,(H4,20,22,23,24,25,28)
• InChI Key： XCHOOCNZQCRKNW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C2C(=CC=CN=2)C(C2N=C(C3=C(NC(N3)=O)N=2)N)=N1

Computed Properties

• Exact Mass: 376.119635g/mol
• Monoisotopic Mass: 376.119635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 124
• Molecular Weight: 376.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones